![molecular formula C9H17FN2OSi B1376497 5-fluoro-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole CAS No. 1803590-60-4](/img/structure/B1376497.png)
5-fluoro-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole
Overview
Description
5-fluoro-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole is a chemical compound with the molecular formula C9H17FN2OSi . It has a molecular weight of 216.33 g/mol .
Synthesis Analysis
The synthesis of pyrazoles, the class of compounds to which 5-fluoro-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole belongs, can be achieved through several methods. One common method is the [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes . Other methods include one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride , and the reaction of dialkyl azodicarboxylates with substituted propargylamines .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-fluoro-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole, such as its boiling point and storage conditions, are not detailed in the available resources .Scientific Research Applications
Pharmaceuticals: Trifluoromethyl Group-Containing Drugs
The trifluoromethyl group is a common feature in many FDA-approved drugs due to its ability to enhance pharmacological activity. Compounds like 5-fluoro-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole may serve as precursors or intermediates in the synthesis of these drugs . The presence of fluorine atoms can significantly affect a drug’s metabolic stability, selectivity, and binding affinity.
Antiviral Agents
Indole derivatives, which share structural similarities with pyrazole compounds, have shown significant antiviral activities. The fluoro-substituted indoles, in particular, have been effective against a range of RNA and DNA viruses. This suggests that 5-fluoro-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole could be a valuable scaffold for developing new antiviral drugs .
Safety and Hazards
properties
IUPAC Name |
2-[(5-fluoropyrazol-1-yl)methoxy]ethyl-trimethylsilane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17FN2OSi/c1-14(2,3)7-6-13-8-12-9(10)4-5-11-12/h4-5H,6-8H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQSPNVPJKLHKLA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)CCOCN1C(=CC=N1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17FN2OSi |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-fluoro-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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